Cas no 141699-56-1 (3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester)

• Product Name: 3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester
• CAS No: 141699-56-1
• MF: C₁₁H₂₁NO₅S
• MW: 279.353142499924
• MDL: MFCD04038482
• CID: 138439
• PubChem ID: 4183641
• Update Time: 2025-06-15

3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate
• 1-Boc-3-methanesulfonyloxymethylpyrrolidine
• 1-Pyrrolidinecarboxylicacid, 3-[[(methylsulfonyl)oxy]methyl]-, 1,1-dimethylethyl ester
• 3-METHANESULFONYLOXYMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT BUTYL ESTER
• tert-butyl 3-(methylsulfonyloxymethyl)pyrrolidine-1-carboxylate
• DTXSID60400426
• 1-Pyrrolidinecarboxylicacid,3-[[(methylsulfonyl)oxy]methyl]-,1,1-dimethylethyl ester
• tert-butyl 3-((methylsulfonyloxy)methyl)pyrrolidine-1-carboxylate
• 3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic acid tert butyl ester, AldrichCPR
• AKOS015838339
• 3-[[(methylsulfonyl)oxy]methyl]-1-pyrrolidinecarboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 3-[[(methylsulfonyl)oxy]methyl]-,1,1-dimethylethyl ester
• 2-(2-METHYL-IMIDAZOLE-1-CARBONYL)-BENZOICACID
• SY157664
• tert-butyl 3-[(methanesulfonyloxy)methyl]pyrrolidine-1-carboxylate
• (R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate
• 141699-56-1
• SB48139
• 3-METHANESULFONYLOXYMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-Butyl3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate
• FT-0677585
• tert-butyl 3-{[(methylsulphonyl)oxy]methyl}pyrrolidine-1-carboxylate
• CS-0309050
• tert-Butyl 3-{[(methanesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate
• EN300-153850
• SCHEMBL613606
• SB49687
• MFCD04038482
• AB17095
• 1,1-dimethylethyl 3-{[(methylsulfonyl)oxy]methyl}-1-pyrrolidinecarboxylate
• XFRHYGNZDGDQST-UHFFFAOYSA-N
• tert-Butyl 3-{[(methylsulfonyl)oxy]methyl}pyrrolidine-1-carboxylate
• LS-14018
• 177947-76-1
• (1-Boc-3-pyrrolidinyl)methyl Methanesulfonate
• 1-Boc-3-[(Methanesulfonyloxy)methyl]pyrrolidine
• DB-029666
• (S)-tert-Butyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate
• 274692-06-7
• 3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester

• MDL： MFCD04038482
• Inchi： 1S/C11H21NO5S/c1-11(2,3)17-10(13)12-6-5-9(7-12)8-16-18(4,14)15/h9H,5-8H2,1-4H3
• InChI Key： XFRHYGNZDGDQST-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 279.11400
• Monoisotopic Mass: 279.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.204
• Boiling Point: 404.4 °C at 760 mmHg
• Flash Point: 198.4 °C
• Refractive Index: 1.491
• PSA: 81.29000
• LogP: 2.23830

3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester

Introduction to 3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester (CAS No. 141699-56-1)

3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester, identified by its CAS number 141699-56-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a methanesulfonyloxymethyl group and a tert-butyl ester moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrrolidine core is a six-membered heterocyclic ring containing one nitrogen atom, which is known to be a privileged scaffold in drug discovery due to its ability to mimic natural bioactive molecules. In particular, pyrrolidine derivatives have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The 3-methanesulfonyloxymethyl substituent introduces a polar functional group that can enhance solubility and interact favorably with biological targets, while the tert-butyl ester provides steric hindrance and stability to the molecule during synthetic processes.

In recent years, there has been growing interest in the development of novel scaffolds for treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The structural motif of 3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester aligns well with these therapeutic areas. For instance, studies have demonstrated that pyrrolidine derivatives can act as modulators of neurotransmitter systems, making them promising candidates for drugs targeting cognitive disorders such as Alzheimer's disease and schizophrenia. The methanesulfonyloxymethyl group has been shown to improve pharmacokinetic profiles by enhancing binding affinity to specific receptors while minimizing off-target effects.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmacophores. The tert-butyl ester functionality allows for facile modification through hydrolysis or transesterification reactions, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility has been exploited in several research endeavors aimed at identifying next-generation therapeutic agents. For example, researchers have utilized this compound to develop novel inhibitors of kinases and other enzymes implicated in cancer progression. The ability to fine-tune the molecular structure through strategic modifications has made it an indispensable tool in medicinal chemistry.

The synthesis of 3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include the formation of the pyrrolidine ring followed by functionalization with the methanesulfonyloxymethyl group and subsequent protection with a tert-butyl ester. Advances in catalytic methods have further streamlined these processes, allowing for higher yields and improved purity. Such improvements are crucial for industrial-scale production and ensure that researchers have access to high-quality starting materials for their investigations.

From a computational chemistry perspective, the molecular dynamics and binding interactions of 3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester have been extensively modeled using state-of-the-art software tools. These simulations have provided insights into how the compound interacts with biological targets at the atomic level. For instance, studies have revealed that the methanesulfonyloxymethyl group forms critical hydrogen bonds with polar residues in protein active sites, while the tert-butyl ester exerts steric control over binding orientation. Such detailed understanding is essential for rational drug design and optimizing lead compounds for clinical development.

The pharmaceutical industry has recognized the potential of this compound as a versatile intermediate in drug discovery pipelines. Several biotechnology companies have incorporated it into their libraries for screening against various disease targets. Its structural features make it particularly suitable for designing molecules with enhanced metabolic stability and reduced toxicity profiles. Moreover, its compatibility with green chemistry principles has made it an attractive choice for sustainable synthetic routes that minimize waste and hazardous byproducts.

In conclusion, 3-Methanesulfonyloxymethyl-pyrrolidine-1-carboxylic Acid Tert Butyl Ester (CAS No. 141699-56-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and broad applicability. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.